4-(2-propynyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one
Overview
Description
4-(2-propynyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one, also known as DTT-205, is a chemical compound with potential therapeutic applications. It belongs to the class of thienothiazepine derivatives and has been studied for its various biological activities.
Scientific Research Applications
Heterocyclic Chemistry and Cyclization Reactions
- Cyclization of Ammonium Chlorides : Research has explored the cyclization of dialkyl (4-hydroxy-2-butynyl) [3-(α-naphthyl)-2-propynyl]ammonium chlorides using aqueous KOH solution. Interestingly, this process occurs under more rigorous conditions (1:1 ratio of salt to base) compared to their 3-phenyl (p-chlorophenyl, alkenyl)-substituted analogs (5:1 ratio of salt to KOH). The resulting products include dialkyl (7-hydroxymethyl)naphtho[1,2-f]isoindolinium or dialkyl-(4-hydroxy-methyl)benzo[f]isoindolinium chlorides. Recyclization products, such as dialkyl-amino-phenanthro[1,2-c]furan or dialkylaminonaphtho[1,2-c]furan, are also formed .
RNA and DNA Stabilization
- Modified Uridine Derivatives : Incorporating 2′-O-cyanoethyl-2-thio-5-propynyluridine (p5s2UOCE) into RNA significantly stabilizes RNA/RNA duplexes (+8.5 °C) and DNA/RNA duplexes (+10.4 °C). This modification enhances the stability of nucleic acid structures, making it relevant for applications in RNA-based therapeutics and diagnostics .
Medicinal Chemistry and Scaffold Hopping
- Bioisosterism and Lead Optimization : The 4-hydroxy-1,2,3-triazole scaffold, a less investigated heterocyclic system, has potential in medicinal chemistry. Understanding its physicochemical properties can aid in lead optimization and drug design. Researchers have explored its bioisosteric properties and scaffold hopping potential .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors such as the5-HT receptor , Histamine H1 receptor , Dopamine receptor , Muscarinic AChR , and Adrenergic receptor . These receptors play crucial roles in various neurological and physiological processes.
Mode of Action
Based on its structural similarity to other compounds, it may act as anantagonist at its target receptors
Biochemical Pathways
Given its potential targets, it may influence pathways related toneurotransmission , neuronal signaling , and potentially others .
properties
IUPAC Name |
4-prop-2-ynyl-2,3-dihydrothieno[3,2-f][1,4]thiazepin-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NOS2/c1-2-4-11-5-7-14-10-8(9(11)12)3-6-13-10/h1,3,6H,4-5,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHWDWVVLWHOOKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1CCSC2=C(C1=O)C=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NOS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-propynyl)-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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